Cas no 82542-92-5 (15,23-dihydrosirohydrochlorin)

• Product Name: 15,23-dihydrosirohydrochlorin
• CAS No: 82542-92-5
• MF: C₄₂H₄₈N₄O₁₆
• MW: 864.847732543945
• CID: 987895
• PubChem ID: 5280516
• Update Time: 2025-04-20

15,23-dihydrosirohydrochlorin Chemical and Physical Properties

Names and Identifiers

• 15,23-dihydrosirohydrochlorin
• 3,3',3'',3'''-[(7S,8S,12S,13S)-3,8,13,17-tetrakis(carboxymethyl)-8,13-dimethyl-7,8,12,13,20,24-hexahydroporphyrin-2,7,12,18-tetrayl]tetrapropanoic acid
• C02463
• 82542-92-5
• Precorrin 2
• 2,18-tetrayl]tetrapropanoic acid
• CHEBI:50602
• precorrin-2
• dihydrosirohydrochlorin
• 3-[(1Z,2S,3S,4Z,15Z,17S,18S)-8,12,17-tris(2-carboxyethyl)-3,7,13,18-tetrakis(carboxymethyl)-3,18-dimethyl-2,10,17,21,22,23-hexahydroporphyrin-2-yl]propanoic acid
• 3,3',3'',3'''-[(7S,8S,12S,13S)-3,8,13,17-tetrakis(carboxymethyl)-8,13-dimethyl-7,8,12,13,20,24-hexahydroporphyrin-2,7,1

• Inchi： 1S/C42H48N4O16/c1-41(17-39(59)60)23(5-9-35(51)52)29-14-27-21(11-37(55)56)19(3-7-33(47)48)25(43-27)13-26-20(4-8-34(49)50)22(12-38(57)58)28(44-26)15-31-42(2,18-40(61)62)24(6-10-36(53)54)30(46-31)16-32(41)45-29/h14-16,23-24,43-44,46H,3-13,17-18H2,1-2H3,(H,47,48)(H,49,50)(H,51,52)(H,53,54)(H,55,56)(H,57,58)(H,59,60)(H,61,62)/b29-14-,30-16-,31-15-/t23-,24-,41+,42+/m1/s1
• InChI Key： CSWLXNNNLVVXKD-ZIBVGKFXSA-N
• SMILES： OC(C[C@]1(C)C2=CC3=C(CC(=O)O)C(CCC(=O)O)=C(CC4=C(CCC(=O)O)C(CC(=O)O)=C(C=C5[C@@H](CCC(=O)O)[C@](C)(CC(=O)O)C(C=C([C@H]1CCC(=O)O)N2)=N5)N4)N3)=O |t:5,34,49|

Computed Properties

• Exact Mass: 864.30653146g/mol
• Monoisotopic Mass: 864.30653146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 62
• Rotatable Bond Count: 20
• Complexity: 1980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.432
• Topological Polar Surface Area: 354Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives Tetrapyrroles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrapyrroles and derivatives